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Compound of Interest

Compound Name: Thiotraniliprole

Cat. No.: B15555708

Disclaimer: Quantitative physicochemical data for technical grade thiotraniliprole is not readily
available in public literature. This guide summarizes the properties of the structurally related
diamide insecticide, tetraniliprole, to provide an indicative profile. This approach is adopted
from scientific literature where tetraniliprole is used as a reference for the broader class of
diamide insecticides.[1]

Chemical Identity

Thiotraniliprole is an insecticide belonging to the diamide class of chemistry.[1] Its mode of
action involves the disruption of calcium regulation in the muscle cells of target insects.[1]

Property Value

3-bromo-1-(3-chloro-2-pyridinyl)-N-[2,4-dichloro-
IUPAC Name 6-(propan-2-ylcarbamothioyl)phenyl]pyrazole-5-
carboxamide[2]

CAS Number 1442448-92-1[2]
Molecular Formula C19H15BrCIsNsOS[2]
Molecular Weight 547.7 g/mol [2]
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Physicochemical Properties of Tetraniliprole (as a

surrogate)

The following tables summarize the available physicochemical data for technical grade

tetraniliprole. These values provide an estimate of the expected properties of thiotraniliprole

due to their structural similarities.

General Properties

Property Value Experimental Protocol
] ] 228.4-230.1°C (Technical o

Melting Point OECD Guideline 102[3]

Grade)[3][4]
- , Decomposes at temperatures _

Boiling Point Not applicable
above 230°C

Appearance Beige, solid powder[3] Visual Inspection

Vapor Pressure (20°C)

2.4 x 108 torr (3.2 x 10~° Pa)
[3]

OECD Guideline 104[3]

Solubility and Partitioning

Property

Value

Experimental Protocol

Water Solubility (20°C)

1.0 - 1.3 mg/L[3]

OECD Guideline 105][3]

Octanol-Water Partition
Coefficient (Log Kow) at 25°C

2.6 (pH 4 and 7), 1.9 (pH 9)[3]
[4]

OECD Guideline 117 (HPLC
Method)[3]

Dissociation Constant (pKa)

9.1[3][4]

OECD Guideline 112

Experimental Protocols

The determination of the physicochemical properties listed above generally follows

standardized guidelines from the Organisation for Economic Co-operation and Development

(OECD).

Melting Point (OECD Guideline 102)
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This guideline describes several methods for determining the melting point or melting range of
a substance.[5][6][7][8] The choice of method depends on the physical state of the sample.[7]
Common methods include:

o Capillary Tube Method: The sample is packed into a capillary tube and heated in a liquid
bath or a metal block.[6] The temperatures at which melting begins and is complete are
recorded.

 Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These
methods measure the heat flow to or from a sample as a function of temperature.[7]

Vapor Pressure (OECD Guideline 104)

This guideline outlines various methods for determining the vapor pressure of a substance,
applicable to different pressure ranges.[9][10][11][12][13] At least two temperature points are
required.[11][12] Methods include:

o Dynamic Method (Cottrell's method): Measures the boiling temperature of the substance at
different pressures.[9]

» Static Method: The substance is placed in a sealed container, and the pressure of the vapor
in equilibrium with the substance is measured at a constant temperature.[9][10]

o Gas Saturation Method: A stream of inert gas is passed through or over the substance, and
the concentration of the substance in the gas is determined.[9]

Water Solubility (OECD Guideline 105)

This guideline provides two primary methods for determining the water solubility of a
substance.[14][15][16][17]

e Column Elution Method: Suitable for substances with low solubility.[14] The substance is
coated on a solid support in a column, and water is passed through. The concentration of the
substance in the eluted water is measured until a plateau is reached.

o Flask Method: Suitable for substances with higher solubility.[14] An excess of the substance
is stirred in water at a constant temperature until equilibrium is reached. The concentration of
the substance in the aqueous phase is then determined.
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Partition Coefficient (n-octanol/water) (OECD Guideline
117)

This guideline describes the determination of the octanol-water partition coefficient (Kow) using
High-Performance Liquid Chromatography (HPLC).[18][19][20][21]

¢ Principle: The substance is passed through an HPLC column with a non-polar stationary
phase. The retention time is measured and compared to those of reference substances with
known Log Kow values.[18][20] The Log Kow of the test substance is then determined by
interpolation.[18][20] This method is suitable for Log Kow values in the range of 0 to 6.[18]
[21]

Visualizations
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Thiotraniliprole

C19H15BrCI3N50S

Tetraniliprole

C22H16CIF3N1002

Click to download full resolution via product page

Caption: Chemical structures of Thiotraniliprole and its structural analog Tetraniliprole.
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Caption: Experimental workflow for the Column Elution Method (OECD 105).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of Technical Grade
Thiotraniliprole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555708#physicochemical-properties-of-technical-
grade-thiotraniliprole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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